Cas no 586-91-4 (H2ADB)

• Product Name: H2ADB
• CAS No: 586-91-4
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• MDL: MFCD00496621
• CID: 369912
• PubChem ID: 87563038
• Update Time: 2025-04-19

H2ADB Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-(1,2-diazenediyl)bis-
• 4,4'-Azodibenzoic Acid
• Azobenzene-4,4'-dicarboxylic Acid
• 4,4'-(E)-Diazene-1,2-diyldibenzoic acid
• 4-[(4-carboxyphenyl)diazenyl]benzoic acid
• 4-Azobenzoate
• 4,4'-Azobisbenzoic acid
• Benzoic acid, 4,4'-azobis-
• (E)-4,4'-(Diazene-1,2-diyl)dibenzoic acid
• BAS 00336974
• NWHZQELJCLSKNV-FOCLMDBBSA-N
• 6111AE
• ML01029
• (Z)-Azobenzene-4,4'
• 4,4-Azodibenzoic Acid
• H2ADB

• MDL： MFCD00496621
• Inchi： 1S/C14H10N2O4/c17-13(18)9-1-5-11(6-2-9)15-16-12-7-3-10(4-8-12)14(19)20/h1-8H,(H,17,18)(H,19,20)/b16-15+
• InChI Key： NWHZQELJCLSKNV-FOCLMDBBSA-N
• SMILES： OC(C1C=CC(=CC=1)/N=N/C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 270.06400
• Monoisotopic Mass: 270.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 99.3

Experimental Properties

• Density: 1.35g/cm3
• Boiling Point: 541.2ºC at 760mmHg
• Flash Point: 281.1ºC
• Refractive Index: 1.635
• PSA: 99.32000
• LogP: 3.49840

H2ADB Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3236
• Hazard Category Code： 36/37/39
• Safety Instruction： 26-36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Material Chemicals High Polymer Materials